(Z)-3-[2-(N-acetyl-3,4-dimethylanilino)-1,3-thiazol-4-yl]-2-cyanoprop-2-enamide

• IUPAC Name: (Z)-3-[2-(N-acetyl-3,4-dimethylanilino)-1,3-thiazol-4-yl]-2-cyanoprop-2-enamide
• InChI: InChI=1S/C17H16N4O2S/c1-10-4-5-15(6-11(10)2)21(12(3)22)17-20-14(9-24-17)7-13(8-18)16(19)23/h4-7,9H,1-3H3,(H2,19,23)/b13-7-
• InChI Key: OYPOMDXMFIVRST-QPEQYQDCSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N(C2=NC(=CS2)C=C(C#N)C(=O)N)C(=O)C)C
• Isomeric SMILES: CC1=C(C=C(C=C1)N(C2=NC(=CS2)/C=C(/C#N)\C(=O)N)C(=O)C)C
• Molecular Formula: C17H16N4O2S
• Molecular Weight: 340.4 g/mol

Description

(Z)-3-[2-(N-acetyl-3,4-dimethylanilino)-1,3-thiazol-4-yl]-2-cyanoprop-2-enamide, also known as AG490, is a small molecule inhibitor that targets the Janus kinase (JAK) and signal transducer and activator of transcription (STAT) signaling pathway. This pathway plays a crucial role in regulating cellular functions such as proliferation, differentiation, and apoptosis. AG490 has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and autoimmune disorders.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

This compound serves as a critical intermediate in the synthesis of a wide array of heterocyclic structures, demonstrating the versatility and significance of enaminonitriles in heterocyclic chemistry. For example, it has been utilized in the preparation of novel pyrazoles, pyrazolo[1,5-a]pyrimidines, and pyridines, which are of interest due to their potential biological activities (Bondock et al., 2008; Fadda et al., 2012).

Antimicrobial and Antitumor Activities

The derivatives synthesized from this compound have shown promising antimicrobial properties against a variety of pathogens. This highlights its potential in the development of new antimicrobial agents (Bondock et al., 2008). Furthermore, some derivatives have exhibited significant antitumor activities, suggesting a potential avenue for the development of novel anticancer therapies (Tiwari et al., 2017).

Synthesis of Polyfunctional Heterocyclic Systems

The compound's role extends to the synthesis of polyfunctional heterocyclic systems, such as pyrroles, pyrimidines, pyrazoles, and isoxazoles, showcasing its utility as a versatile synthon for the preparation of polysubstituted heterocyclic systems (Pizzioli et al., 1998).

Enaminones as Building Blocks

Enaminones derived from this compound have been highlighted as significant building blocks in the preparation of a wide range of heterocyclic compounds, emphasizing their importance in organic synthesis and potential biological activities (Gomha & Abdel‐Aziz, 2012).